N-(2-Fluorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C18H21FN4O2/c1-13-6-7-17(22-21-13)25-12-14-8-10-23(11-9-14)18(24)20-16-5-3-2-4-15(16)19/h2-7,14H,8-12H2,1H3,(H,20,24)
• InChI Key: IDUKKUBWRPMSQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OCC2CCN(CC2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H21FN4O2
• Molecular Weight: 344.4 g/mol

Description

N-(2-Fluorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide, also known as FLX-787 or JNJ-47965567, is a small molecule drug that has been developed for the treatment of muscle cramps and spasms. The compound was discovered by Janssen Pharmaceuticals and is currently in clinical trials.

Mechanism Of Action

The exact mechanism of action of N-(2-Fluorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide is not fully understood. However, it is believed to act on the transient receptor potential cation channel subfamily V member 4 (TRPV4), which is involved in the regulation of calcium ions in muscle cells. By modulating the activity of TRPV4, N-(2-Fluorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide may help to reduce muscle cramps and spasms.
Biochemical and Physiological Effects:
N-(2-Fluorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide has been shown to have a positive effect on muscle relaxation in preclinical studies. It has also been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages And Limitations For Lab Experiments

One advantage of N-(2-Fluorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide is that it has shown promising results in preclinical studies, suggesting that it may be an effective treatment for muscle cramps and spasms. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to develop more targeted treatments in the future.

Future Directions

There are several future directions for research on N-(2-Fluorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide. One area of focus could be on further understanding its mechanism of action, which could help to develop more targeted treatments for muscle cramps and spasms. Another area of focus could be on evaluating its efficacy and safety in larger clinical trials, as well as exploring its potential use in other conditions that involve muscle dysfunction. Additionally, there may be opportunities to develop new formulations or delivery methods for N-(2-Fluorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide that could improve its effectiveness and tolerability.

Synthesis Methods

The synthesis of N-(2-Fluorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide involves several steps, including the reaction of 2-fluoroaniline with 4-(6-methylpyridazin-3-yl)oxymethyl piperidine-1-carboxylic acid, followed by the addition of thionyl chloride and then the reaction with ammonia to form the final product.

Scientific Research Applications

N-(2-Fluorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide has been studied for its potential use in the treatment of muscle cramps and spasms. It has been shown to have a positive effect on muscle relaxation in preclinical studies and is currently being evaluated in clinical trials for its efficacy and safety in humans.